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Technical Support Center: Sodium-22 Sources
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the long-term stability and storage of Sodium-22 (²²Na)

sources.

Frequently Asked Questions (FAQs)
Q1: What are the primary radioactive decay characteristics of Sodium-22?

Sodium-22 decays via positron emission (β+) and electron capture to Neon-22 (²²Ne), which is

a stable nuclide.[1][2][3][4] This decay process results in the emission of positrons, gamma

rays, and annihilation photons. The primary emissions are a positron with a maximum energy

of 546 keV (in 90% of decays) and a gamma-ray at 1274.5 keV (in nearly 100% of decays).[3]

[4][5][6] The emitted positron annihilates with an electron in the surrounding medium, producing

two 511 keV annihilation photons.[5][6]

Q2: What is the half-life of a Sodium-22 source, and how does that affect its long-term use?

The physical half-life of Sodium-22 is approximately 2.6 years.[1][5][7][8] This relatively long

half-life makes it a convenient calibration source for PET (Positron Emission Tomography)

systems and for use in positron annihilation spectroscopy.[1][2][3] However, it is crucial to

account for the decay when planning long-term experiments. The activity of the source will

decrease by 50% every 2.6 years, which will impact measurement times and statistical
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accuracy. You must decay-correct all measurements to the date of source calibration for

accurate results.

Q3: What are the recommended storage conditions for Sodium-22 sources to ensure long-

term stability?

To ensure the long-term stability and safety of Sodium-22 sources, they should be stored in a

dry, well-ventilated area.[9] The source must be kept in its designated container, which should

be clearly labeled with the radioactive symbol, isotope, activity, and date.[5] It is critical to store

the source behind appropriate shielding, such as lead bricks of at least ½ inch thickness, to

minimize external radiation exposure.[5][10] The storage area should be secured against

unauthorized access.[7]

Q4: How often do I need to perform a leak test on my sealed Sodium-22 source?

Sealed Sodium-22 sources must be leak-tested at regular intervals to ensure their integrity.

Regulatory requirements generally mandate leak testing at intervals not to exceed six months

for sources with activities greater than 100 µCi.[7][11][12] However, some regulations may

require annual testing for sources with activities greater than 50 MBq.[13] Always consult your

institution's Radiation Safety Officer (RSO) and local regulations for the specific testing

frequency. Sources that are in storage and not in use do not require leak testing but must be

tested before being brought back into service if the storage period exceeds the required test

interval.[11]

Q5: What are the potential hazards associated with a leaking Sodium-22 source?

A leaking Sodium-22 source can lead to radioactive contamination of work surfaces,

equipment, and personnel.[5] The primary routes of internal exposure are ingestion, inhalation,

and absorption through the skin.[5] Sodium-22 is radiotoxic, with the bone marrow being a

critical organ.[5] External exposure to the skin from a leaking source can also be significant.[1]

Immediate action is required if a leak is suspected to mitigate these hazards.

Data Presentation
Table 1: Physical and Radiological Properties of Sodium-22
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Property Value

Half-Life 2.602 years[7]

Decay Mode
Positron Emission (β+) and Electron Capture[3]

[4]

Decay Product Neon-22 (Stable)[1]

Primary Emissions

Positron (β+): 545.5 keV (max, 89.8%

abundance)[7] Gamma: 1274.5 keV (99.9%

abundance)[7] Annihilation Photons: 511.0 keV

(179.8% abundance)[7]

Specific Activity 6,244 Ci/g[7]

Table 2: Shielding Requirements for Sodium-22

Shielding Material Half-Value Layer (HVL) Tenth-Value Layer (TVL)

Lead (Pb) 10 mm (0.4 inches)[5] 37 mm (1.5 inches)[5]

Plastic
1.4 mm (for beta emissions)

[10]
N/A

Experimental Protocols
Detailed Methodology for a Standard Wipe/Leak Test of a Sealed Sodium-22 Source

This protocol outlines the "wetted wipe method" for leak testing a sealed radioactive source.

1. Preparation and Safety Precautions:

Consult your institution's local rules and have the procedure approved by the Radiation
Safety Officer (RSO).
Wear appropriate personal protective equipment (PPE), including a lab coat, disposable
gloves, and safety glasses.[10]
Use personal dosimetry (e.g., body and ring badges) as required by your institution.[5]
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Prepare a designated clean work area on a surface covered with plastic-backed absorbent
paper.[5]
Use a survey meter (e.g., a Geiger-Mueller meter with a pancake probe) to check the work
area for any pre-existing contamination.[7]

2. Performing the Wipe Test:

Using tongs or forceps, carefully remove the sealed source from its storage container and
place it on a clean piece of filter paper in your designated work area.[14]
Take a filter paper wipe, cotton swab, or a commercial leak test kit wipe.[14] If using a dry
wipe, moisten it slightly with ethanol or distilled water.
Gently but thoroughly wipe all accessible surfaces of the source capsule, paying close
attention to seams, welds, and any potentially weak points.[14] Avoid aggressive wiping that
could damage the source.
Place the wipe sample in a labeled vial or small plastic bag.[14] The label should include the
source serial number, date of the wipe, and your initials.
Using the handling tools, return the source to its storage container.
Monitor your gloves and the work area for any contamination with the survey meter.
Dispose of used PPE as potentially radioactive waste according to your institution's
guidelines.

3. Sample Analysis:

The wipe sample must be analyzed using a radiation detector capable of detecting the
emissions from Sodium-22 with sufficient sensitivity. A liquid scintillation counter or a sodium
iodide (NaI) gamma counter is typically used.[5][15]
The analysis must be capable of detecting the presence of 185 Bq (0.005 microcuries) of
removable radioactive material.[11][12]
Analyze the sample according to the instrument's standard operating procedure.

4. Interpretation of Results and Record Keeping:

If the analysis shows removable contamination of 185 Bq (0.005 µCi) or more, the source is
considered to be leaking.[11][12]
If the source is leaking:
Immediately withdraw the source from use.[11]
Secure the source in a sealed container and label it as "LEAKING SOURCE - DO NOT
USE".
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Notify your institution's Radiation Safety Officer (RSO) immediately.
Follow the RSO's instructions for decontamination and source disposal.
Maintain detailed records of all leak tests, including the date, the identity of the source, the
results in Bq or µCi, and the name of the person performing the test.[12] These records
should be kept for at least three years or as required by local regulations.[12]

Troubleshooting Guides
Problem: I suspect my Sodium-22 source is leaking. What should I do?

A suspected leaking source requires immediate and careful action to prevent the spread of

contamination.

Logical Troubleshooting Flowchart:
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Suspected Leaking Source

IMMEDIATELY stop work
and secure the area.

Notify your Radiation
Safety Officer (RSO).

Perform an emergency
wipe test of the source

(if trained and authorized).

Survey personnel, equipment,
and the work area for

contamination.

Is removable contamination
>= 185 Bq (0.005 µCi)?

Source is LEAKING.
Follow RSO instructions for

decontamination and disposal.

Yes

Source is not leaking.
Investigate other causes for
suspected contamination.

Document findings.

No

Click to download full resolution via product page

Troubleshooting a suspected leaking Sodium-22 source.
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Problem: My experimental results show unexpected variability. Could it be related to the

source?

While many factors can cause experimental variability, the stability of the Sodium-22 source

should be considered.

Decay Correction: Have you accurately corrected for the radioactive decay of the source

since its last calibration? The activity of a ²²Na source decreases by approximately 2% per

month. Failure to account for this will introduce systematic errors over time.

Source Positioning: Is the source-detector geometry identical for all measurements? Small

changes in the position or orientation of the source can significantly alter the detector count

rate. Use a fixed, reproducible source holder.

Source Integrity: When was the last leak test performed? While a leak might not always

cause count rate variability, physical degradation of the source matrix could potentially alter

the emission characteristics. If the source is old and has not been tested recently, perform a

leak test to rule out physical damage.

Mandatory Visualizations
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Radioactive decay pathway of Sodium-22.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1232525?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Leak Test Protocol

1. Preparation
- Wear PPE & Dosimetry
- Prepare clean work area

- Survey area for background

2. Perform Wipe
- Handle source with tongs

- Wipe all accessible surfaces
- Place wipe in labeled vial

3. Sample Analysis
- Use LSC or NaI Gamma Counter

- Ensure MDA < 185 Bq

4. Interpret Results
Is removable activity

>= 185 Bq?

FAIL: Source is Leaking
- Withdraw from service

- Notify RSO immediately
- Decontaminate & Dispose

Yes

PASS: Source is Not Leaking
- Return source to storage

- Document results

No

End: Record Keeping

Click to download full resolution via product page

Experimental workflow for a Sodium-22 sealed source leak test.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1232525?utm_src=pdf-body-img
https://www.benchchem.com/product/b1232525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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